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Compound Name: Tetraphenylphthalic anhydride
CAS No.: 4741-53-1
Cat. No.: B1593909

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraphenylphthalic anhydride, identified by CAS number 4741-53-1, is a polycyclic aromatic
organic compound.[1] It belongs to the class of dicarboxylic acid anhydrides and is structurally
characterized by a phthalic anhydride core substituted with four phenyl groups.[1] Its molecular
formula is C32H2003.[2] While the broader class of phthalic anhydrides and their derivatives,
phthalimides, are extensively utilized in polymer chemistry and have been explored in
medicinal chemistry, specific applications and biological activities of the tetraphenyl-substituted
variant are not widely documented.[3] This guide provides a comprehensive overview of its
chemical and physical properties, a detailed synthesis protocol, and a discussion of its potential
relevance in research and development based on the activities of structurally related
compounds.

Physicochemical and Spectroscopic Properties

The key physicochemical properties of Tetraphenylphthalic anhydride are summarized
below. This data is essential for its handling, characterization, and use in experimental setups.
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Physical and Chemical Data

Property Value Reference(s)
CAS Number 4741-53-1 [2111]
Molecular Formula C32H2003 [2]

Molecular Weight 452.51 g/mol

Melting Point 293-297 °C [2][4]

Boiling Point 596 °C at 760 mmHg [2]

Density 1.244 g/cm3 [2]
Appearance White to yellow solid [4]

4,5,6,7-tetraphenyl-2-
IUPAC Name _ [5][6]
benzofuran-1,3-dione

Solubility Moisture Sensitive [4171

Spectroscopic Data

Spectroscopic methods are crucial for the structural confirmation of Tetraphenylphthalic
anhydride.

« Infrared (IR) Spectroscopy: The IR spectrum is expected to show strong characteristic
absorption bands for the anhydride functional group. These typically appear as two distinct
peaks for the symmetric and asymmetric stretching of the C=0 bonds in the five-membered
ring, usually in the region of 1750-1850 cm~1. Additional peaks corresponding to the C-O-C
stretching and the aromatic C-H and C=C stretching of the phenyl rings would also be
present.[8]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum would be dominated by signals from the aromatic
protons of the four phenyl groups, likely appearing as complex multiplets in the aromatic
region (typically o 7.0-8.0 ppm).

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dihydro-3_4_5_6-tetraphenylphthalic-anhydride
https://www.scbt.com/p/tetraphenylphthalic-anhydride-4741-53-1
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dihydro-3_4_5_6-tetraphenylphthalic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dihydro-3_4_5_6-tetraphenylphthalic-anhydride
https://www.researchgate.net/publication/324969762_Synthesis_characterization_and_pharmacological_activity_of_some_new_phthalimide_derivatives
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dihydro-3_4_5_6-tetraphenylphthalic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dihydro-3_4_5_6-tetraphenylphthalic-anhydride
https://www.researchgate.net/publication/324969762_Synthesis_characterization_and_pharmacological_activity_of_some_new_phthalimide_derivatives
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraphenylphthalic-anhydride
https://www.researchgate.net/publication/334294999_Therapeutic_Potential_of_Phthalimide_Derivatives_A_Review
https://www.researchgate.net/publication/324969762_Synthesis_characterization_and_pharmacological_activity_of_some_new_phthalimide_derivatives
https://pubmed.ncbi.nlm.nih.gov/1350734/
https://www.benchchem.com/product/b1593909/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetraphenylphthalic-anhydride-cas-4741-53-1
https://www.benchchem.com/product/b1593909/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetraphenylphthalic-anhydride-cas-4741-53-1
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G9C5LSE3VV
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593909?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o 18C NMR: The carbon NMR spectrum would show characteristic signals for the carbonyl
carbons of the anhydride group (typically in the d 160-170 ppm range) along with multiple
signals for the aromatic carbons of the phenyl and the central benzene ring.[5]

e Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the
compound. The molecular ion peak (M+) would be expected at m/z 452.5. Fragmentation
patterns could provide further structural information.[5]

Synthesis and Experimental Protocols

Tetraphenylphthalic anhydride can be reliably synthesized in a two-step process starting
from the condensation of tetraphenylcyclopentadienone with maleic anhydride, followed by
dehydrogenation. A well-established protocol is available from Organic Syntheses.[9]

Synthesis from Tetraphenylcyclopentadienone and
Maleic Anhydride

This procedure involves a Diels-Alder reaction to form the dihydro intermediate, followed by an
in-situ dehydrogenation (aromatization) step.[9]

Step 1: Formation of Tetraphenyldihydrophthalic Anhydride An intimate mixture of
tetraphenylcyclopentadienone (35 g, 0.094 mole) and maleic anhydride (9.3 g, 0.095 mole) is
placed in a 200-ml round-bottomed flask. Bromobenzene (25 ml) is added, and the mixture is
gently refluxed for 3.5 hours. During this step, carbon monoxide is evolved, and the reaction
should be conducted in a fume hood. The intermediate, tetraphenyldihydrophthalic anhydride,
can be isolated at this stage by cooling the mixture and filtering, yielding 41-42 g of a solid
melting at 235—-240°.[9]

Step 2: Dehydrogenation to Tetraphenylphthalic Anhydride After the initial reflux, the mixture
is cooled. A solution of bromine (7 ml) in bromobenzene (10 ml) is added through the
condenser. The flask is shaken to ensure thorough mixing. After the initial exothermic reaction
subsides, the mixture is refluxed gently for an additional 3 hours. This operation should also be
performed in a fume hood.[9]

Step 3: Isolation and Purification The reaction mixture is then cooled in an ice bath to 0—10° for
2-3 hours to crystallize the product. The crystalline solid is collected by suction filtration and
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washed three times with 10-ml portions of petroleum ether (b.p. 60-68°). After air-drying, the
final product weighs 37-38 g (87—-89% yield) and has a melting point of 289—-290°.[9]

Starting Materials

Tetraphenylcyclopentadienone Maleic Anhydride Bromobenzene (Solvent)
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Workflow for the Synthesis of Tetraphenylphthalic Anhydride.

Applications and Research Context

While specific, large-scale industrial or pharmaceutical applications for Tetraphenylphthalic
anhydride are not well-documented, its core chemical structure is relevant to several fields.

Polymer and Materials Science

Phthalic anhydrides are fundamental building blocks in the chemical industry. They are widely
used as monomers for the production of polymers such as polyesters, alkyd resins (used in
paints and coatings), and polyanhydrides.[7] Polyanhydrides, in particular, have been
investigated for biomedical applications, especially in the field of biodegradable polymers for
controlled drug delivery systems.[7] The four phenyl substituents on Tetraphenylphthalic
anhydride would impart significant steric bulk, rigidity, and hydrophobicity, which could be
exploited to create polymers with unique thermal and mechanical properties.

Potential in Medicinal Chemistry and Drug Development

There is currently no direct evidence in peer-reviewed literature detailing the biological activity
or signaling pathway modulation of Tetraphenylphthalic anhydride. However, the broader
class of molecules derived from phthalic anhydrides, known as phthalimides, possesses a wide
range of pharmacological activities. Phthalimide derivatives have been reported to exhibit anti-
inflammatory, analgesic, anticonvulsant, and antimicrobial properties.[10][11]

The most notable example is thalidomide, a phthalimide derivative with complex
immunomodulatory and anti-angiogenic effects. This suggests that the phthalimide scaffold,
which can be readily synthesized from the corresponding anhydride, is a privileged structure in
drug discovery. Researchers could potentially use Tetraphenylphthalic anhydride as a
starting material to synthesize novel, sterically hindered phthalimide derivatives for biological
screening.
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Synthetic relationship to potentially bioactive phthalimides.

Additionally, computational screening databases have flagged Tetraphenylphthalic anhydride
as a potential endocrine-disrupting compound, though this is a prediction and requires
experimental validation.[5]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Tetraphenylphthalic anhydride is associated with the following hazards:

e H315: Causes skin irritation.[5]
o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[5]
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Standard laboratory safety precautions should be taken when handling this compound,
including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a
lab coat. All manipulations should be performed in a well-ventilated area or a chemical fume
hood.[12] The compound is also noted to be moisture-sensitive.[4]

Conclusion

Tetraphenylphthalic anhydride (CAS 4741-53-1) is a well-characterized compound with
established synthesis protocols. While its direct applications are not extensively reported, its
structural features make it a molecule of interest. For materials scientists, it represents a bulky,
aromatic monomer for creating novel polymers. For medicinal chemists and drug development
professionals, it serves as a potential precursor to a new class of sterically demanding
phthalimide derivatives. The known bioactivities of the general phthalimide class provide a
strong rationale for synthesizing and evaluating these new derivatives for a range of
therapeutic targets. Further research is required to explore the specific properties and potential
biological activities of this compound and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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